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Compound of Interest

Compound Name: (11Z2)-Tetradecenoyl-CoA

Cat. No.: B15600201

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized biochemicals like (11Z)-Tetradecenoyl-CoA is a critical component of
laboratory safety and operational integrity. While a specific Safety Data Sheet (SDS) for (112)-
Tetradecenoyl-CoA is not readily available, this guide provides essential, immediate safety
and logistical information based on the properties of structurally similar compounds and
general laboratory best practices. This information is intended to supplement, not replace,
institution-specific safety protocols.

General Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle (11Z)-Tetradecenoyl-CoA
with standard laboratory precautions. This includes wearing appropriate personal protective
equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be conducted in
a well-ventilated area, preferably within a fume hood, to minimize inhalation exposure.

Quantitative Data on Structurally Related
Compounds

To provide a framework for understanding the potential physical and chemical properties of
(11Z)-Tetradecenoyl-CoA, the following table summarizes data for related long-chain fatty
acids and their derivatives. It is important to note that these are representative examples and
the specific properties of (11Z)-Tetradecenoyl-CoA may vary.
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Myristic Acid
Property . . Tetradecanol
(Tetradecanoic Acid)

CAS Number 544-63-8 112-72-1

Physical State Solid[1] Solid

Appearance White[1] White

Melting Point 50-57°C /122 -134.6 °F[1] 38-41°C
- , 326 °C/618.8 °F @ 760

Boiling Point 263.4 °C

mmHg[1]
Flash Point >110°C /> 230 °F[1] 135 °C

Step-by-Step Disposal Protocol

The following procedure outlines a recommended course of action for the disposal of small
quantities of (11Z)-Tetradecenoyl-CoA typically used in a laboratory setting. This protocol is
based on the assumption that the compound is not classified as a hazardous substance.
However, it is crucial to consult your institution's environmental health and safety (EHS)
department for specific guidance.

1. Initial Assessment and Decontamination:

o Assess the quantity: Determine the amount of waste to be disposed of.

o Decontaminate containers: Triple rinse the original container with a suitable solvent (e.qg.,
ethanol or a detergent solution). The rinsate should be collected and disposed of as chemical
waste.

2. Waste Segregation and Collection:

o Solid Waste: If the compound is in a solid form, it should be collected in a clearly labeled,
sealed container designated for non-hazardous chemical waste.

e Liquid Waste: If the compound is in a solution, it should be collected in a labeled, sealed
container for non-hazardous liquid chemical waste. Do not mix with other waste streams
unless explicitly permitted by your institution's EHS guidelines.

3. Labeling and Storage:
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e Clear Labeling: The waste container must be clearly labeled with the full chemical name: "
(11Z)-Tetradecenoyl-CoA".

e Secure Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials, pending collection by your institution's waste management service.

4. Final Disposal:

« Institutional Procedures: Follow your institution's established procedures for the final pickup
and disposal of chemical waste. This may involve completing a waste manifest or scheduling
a pickup with the EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (112)-
Tetradecenoyl-CoA.
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Caption: Disposal decision workflow for (11Z)-Tetradecenoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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CoA: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600201#11z-tetradecenoyl-coa-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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